Cas no 57266-55-4 (cis-2-aminocyclohexanecarboxylic acid;hydrochloride)

• Product Name: cis-2-aminocyclohexanecarboxylic acid;hydrochloride
• CAS No: 57266-55-4
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD05863556
• CID: 2084063
• PubChem ID: 24751168
• Update Time: 2025-05-20

cis-2-aminocyclohexanecarboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-2-Aminocyclohexane-COOH*HCl
• (1R,2S)-2-Aminocyclohexanecarboxylic acid hydrochloride (1:1)
• cis-2-aminocyclohexanecarboxylic acid;hydrochloride
• (1R,2S)-2-aminocyclohexane-1-carboxylic acid;hydrochloride
• AS-47258
• F18377
• cis-2-aminocyclohexane-1-carboxylic acid hcl
• CHEMBL542966
• cis-2-Amino-1-cyclohexanecarboxylic acid hydrochloride
• CIS-2-AMINOCYCLOHEXANE-1-CARBOXYLIC ACID HYDROCHLORIDE
• (1R,2S)-(-)-2-Aminocyclohexanecarboxylic acid hydrochloride
• (1R,2S)-2-aminocyclohexane-1-carboxylic Acid Hydrochloride
• 57266-55-4
• CS-0131303
• 158414-48-3
• SCHEMBL6432897
• cis-2-Aminocyclohexanecarboxylic acid hydrochloride
• Cyclohexanecarboxylic acid, 2-amino-, hydrochloride, (1R,2S)-rel-
• F12964
• cis-2-Aminocyclohexanecarboxylicacidhydrochloride
• AKOS015892980
• EN300-1084785
• (1R,2S)-2-Aminocyclohexanecarboxylic acid hydrochloride
• Cyclohexanecarboxylic acid, 2-amino-, hydrochloride (1:1), (1R,2S)-
• MFCD04037994
• (1R,2S)-2-Aminocyclohexanecarboxylic acid HCl
• CIS-2-AMINOCYCLOHEXANECARBOXYLIC ACID HCL
• Cyclohexanecarboxylic acid, 2-amino-, hydrochloride, (1R,2S)-
• HCA26655
• 967-950-4

• MDL： MFCD05863556
• Inchi： 1S/C7H13NO2.ClH/c8-6-4-2-1-3-5(6)7(9)10;/h5-6H,1-4,8H2,(H,9,10);1H/t5-,6+;/m1./s1
• InChI Key： QNIOBHOEZYKCJV-IBTYICNHSA-N
• SMILES： Cl.OC([C@@H]1CCCC[C@@H]1N)=O

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on cis-2-aminocyclohexanecarboxylic acid;hydrochloride

cis-2-Aminocyclohexanecarboxylic Acid; Hydrochloride (CAS No. 57266-55-4)

cis-2-Aminocyclohexanecarboxylic Acid; Hydrochloride (CAS No. 57266-55-4) is a versatile compound with significant applications in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound, also known as cis-ACHC, is a chiral amino acid derivative that has garnered considerable attention due to its unique structural properties and potential therapeutic applications.

The chemical structure of cis-2-Aminocyclohexanecarboxylic Acid; Hydrochloride consists of a cyclohexane ring with an amino group and a carboxylic acid group attached in a cis configuration. The presence of the hydrochloride salt form enhances its solubility in water, making it suitable for various biological and pharmaceutical applications. The compound's chiral nature is particularly important, as it can influence the compound's interactions with biological systems and its pharmacological properties.

Recent research has highlighted the potential of cis-2-Aminocyclohexanecarboxylic Acid; Hydrochloride in the development of novel therapeutics. One notable area of interest is its role as a modulator of neurotransmitter systems. Studies have shown that cis-ACHC can interact with specific receptors in the central nervous system (CNS), potentially offering new avenues for treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

In addition to its potential in neuropharmacology, cis-2-Aminocyclohexanecarboxylic Acid; Hydrochloride has been explored for its use in the development of peptidomimetics. Peptidomimetics are molecules designed to mimic the structure and function of peptides, often with improved stability and bioavailability. The unique structure of cis-ACHC makes it an attractive building block for creating peptidomimetic drugs that can target specific biological pathways.

The synthetic versatility of cis-2-Aminocyclohexanecarboxylic Acid; Hydrochloride has also been leveraged in the design of small molecule inhibitors. These inhibitors can be used to modulate enzyme activity or block specific protein-protein interactions, which are critical for many biological processes. For example, researchers have developed inhibitors based on cis-ACHC that target enzymes involved in cancer cell proliferation, providing new tools for cancer therapy.

Furthermore, the compound's ability to cross the blood-brain barrier (BBB) has been investigated. The BBB is a significant barrier to drug delivery in the CNS, and compounds that can effectively cross this barrier are highly valuable. Studies have shown that cis-2-Aminocyclohexanecarboxylic Acid; Hydrochloride can penetrate the BBB, making it a promising candidate for developing drugs that target brain disorders.

The safety profile of cis-2-Aminocyclohexanecarboxylic Acid; Hydrochloride is another important consideration. Preclinical studies have demonstrated that the compound exhibits low toxicity and good tolerability at therapeutic doses. This favorable safety profile supports its potential use in clinical settings.

In conclusion, cis-2-Aminocyclohexanecarboxylic Acid; Hydrochloride (CAS No. 57266-55-4) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural properties, synthetic versatility, and potential therapeutic benefits make it an exciting area of ongoing investigation. As research continues to uncover new insights into its mechanisms of action and potential uses, cis-ACHC is poised to play a significant role in the development of innovative therapeutics for various diseases.